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Compound of Interest

Compound Name: EIDD-1931

Cat. No.: B613837 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for conducting in vitro antiviral assays to

evaluate the efficacy of EIDD-1931 (also known as β-D-N4-hydroxycytidine or NHC), the active

metabolite of Molnupiravir.[1][2] EIDD-1931 is a potent ribonucleoside analog with broad-

spectrum antiviral activity against numerous RNA viruses.[3][4][5] Its mechanism of action

involves the introduction of mutations into the viral RNA during replication, leading to a lethal

accumulation of errors, a process termed "viral error catastrophe".[2][6]

Quantitative Data Summary
The antiviral activity and cytotoxicity of EIDD-1931 have been evaluated against a range of

viruses in various cell lines. The following tables summarize the key quantitative data from

published studies.

Table 1: Antiviral Activity (EC50) of EIDD-1931 against Various Viruses
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Virus Cell Line EC50 (µM) Reference

Enterovirus A71 (EV-

A71)
RD 5.13 ± 0.56 [7]

Enterovirus A71 (EV-

A71)
Vero 7.04 ± 0.38 [7]

Enterovirus A71 (EV-

A71)
Huh-7 4.43 ± 0.33 [7]

SARS-CoV-2 Vero 0.3 [3]

SARS-CoV-2 Vero E6-GFP 0.3 [3]

SARS-CoV-2 Huh-7 0.4 [3]

SARS-CoV-2

(Ancestral)
Not Specified 0.25 mg/L [8]

Murine Hepatitis Virus

(MHV)
Not Specified 0.17 [5]

MERS-CoV Not Specified 0.56 [5]

Feline Infectious

Peritonitis Virus

(FIPV)

Not Specified 0.09 [9]

Table 2: Cytotoxicity (CC50) of EIDD-1931 in Different Cell Lines

Cell Line CC50 (µM) Reference

RD 80.47 ± 0.02 [7]

Vero 14.07 ± 0.43 [7]

Huh-7 34.09 ± 0.06 [7]

Table 3: Selectivity Index (SI) of EIDD-1931
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Virus Cell Line
Selectivity Index
(SI = CC50/EC50)

Reference

Enterovirus A71 (EV-

A71)
RD 15.69 [7]

Enterovirus A71 (EV-

A71)
Vero 2.0 [7]

Enterovirus A71 (EV-

A71)
Huh-7 7.69 [7]

Experimental Protocols
Cytopathic Effect (CPE) Protection Assay
This assay determines the ability of a compound to protect cells from virus-induced cell death.

Materials:

Cell lines (e.g., RD, Vero, Huh-7)[7]

Virus stock (e.g., EV-A71, SARS-CoV-2)

EIDD-1931

96-well plates

Culture medium (e.g., DMEM with 2% FBS)[7]

CellTiter-Glo Luminescent Cell Viability Assay kit[7][10]

Plate reader for luminescence

Protocol:

Seed cells (e.g., 1.0 × 10⁴ cells/well) in a 96-well plate and incubate for 24 hours.[7]
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Prepare serial dilutions of EIDD-1931 in culture medium. A 3-fold dilution series ranging from

0.01 to 200 µM is a common starting point.[7]

Remove the growth medium from the cells and add the diluted EIDD-1931. Include a vehicle

control (e.g., DMSO).

Add the virus at a predetermined multiplicity of infection (MOI) or TCID50 (e.g., 100x TCID50

for EV-A71).[7]

Incubate the plates at 37°C for 48-72 hours, or until significant CPE is observed in the virus

control wells.[7]

Assess cell viability using the CellTiter-Glo assay according to the manufacturer's

instructions.[7][10]

Calculate the EC50 value, which is the concentration of EIDD-1931 that protects 50% of

cells from viral-induced CPE.

Preparation

Infection & Incubation Analysis

Seed Cells in 96-well plate

Add EIDD-1931 to Cells

Prepare EIDD-1931 Serial Dilutions

Infect with Virus Incubate for 48-72h Assess Cell Viability (CellTiter-Glo) Calculate EC50

Infection & Treatment

Quantification

Analysis

Seed Cells Infect with Virus & Add EIDD-1931 Incubate for 30h

Collect Supernatant

Extract Cellular RNA

Determine Viral Titer (TCID50/Plaque Assay)

Quantify Viral RNA (qRT-PCR)

Calculate IC50/IC90
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Viral Life Cycle Stages

EIDD-1931 Addition Timepoints

Expected Outcome for EIDD-1931

Viral Entry

RNA Replication

Assembly & Release

Pre-infection

No Significant Inhibition

Co-infection

Inhibition of Viral RNA Production

Post-infection

Target Stage

Host Cell Viral RNA Replication Outcome

EIDD-1931 (NHC) Host Kinases EIDD-1931 5'-triphosphate Viral RNA-dependent
RNA Polymerase (RdRp)

Nascent Viral RNA
Incorporation

Mutated Viral RNA Viral Error Catastrophe Inhibition of Viral Replication
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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